5-chloro-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H13ClF3N3OS/c16-12-3-2-11(24-12)14(23)21-10-5-6-22(8-10)13-4-1-9(7-20-13)15(17,18)19/h1-4,7,10H,5-6,8H2,(H,21,23)
• InChI Key: QLEPUAFDKLERTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC=C(S2)Cl)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H13ClF3N3OS
• Molecular Weight: 375.8 g/mol

Description

5-chloro-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H13ClF3N3OS and its molecular weight is 375.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

A study by Tumosienė et al. (2019) discusses the synthesis of novel derivatives containing similar structural motifs and their antioxidant activities. These compounds exhibited potent antioxidant activities, with some showing higher activity than ascorbic acid, indicating their potential in therapeutic applications where oxidative stress plays a role (Tumosienė et al., 2019).

Antimicrobial and Antitubercular Activity

Marvadi et al. (2020) synthesized a series of compounds with a core structure similar to the one of interest, demonstrating promising antitubercular activity against Mycobacterium tuberculosis. These findings suggest potential applications in developing new antitubercular agents (Marvadi et al., 2020).

Anticancer Activity

Atta and Abdel‐Latif (2021) investigated thiophene-based compounds, revealing their in vitro cytotoxicity against various cancer cell lines. This research underscores the potential use of these compounds in cancer therapy, highlighting the importance of the thiophene moiety in medicinal chemistry (Atta & Abdel‐Latif, 2021).

Electropolymerization and Optical Properties

Krompiec et al. (2008) explored the synthesis and electropolymerization of compounds incorporating thiophene units for their electronic and nonlinear optical properties. Their work indicates the potential of these materials in electronic and photonic applications, offering insights into the design of new materials with enhanced performance (Krompiec et al., 2008).

NK-1 Antagonist Activity

Jungheim et al. (2006) utilized pyridine metallation chemistry to produce compounds with NK-1 antagonist activity, demonstrating the utility of pyridine derivatives in therapeutic applications, particularly in treating conditions mediated by the NK-1 receptor (Jungheim et al., 2006).